Cas no 2229124-10-9 (1-(3,5-dichloropyridin-4-yl)-2-methylpropan-2-amine)

• Product Name: 1-(3,5-dichloropyridin-4-yl)-2-methylpropan-2-amine
• CAS No: 2229124-10-9
• MF: C₉H₁₂Cl₂N₂
• MW: 219.110980033875
• CID: 6536555
• PubChem ID: 165883252
• Update Time: 2025-10-30

1-(3,5-dichloropyridin-4-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichloropyridin-4-yl)-2-methylpropan-2-amine
• EN300-1981710
• 2229124-10-9

• Inchi： 1S/C9H12Cl2N2/c1-9(2,12)3-6-7(10)4-13-5-8(6)11/h4-5H,3,12H2,1-2H3
• InChI Key： XLVDZNNVGMRXNU-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1CC(C)(C)N)Cl

Computed Properties

• Exact Mass: 218.0377538g/mol
• Monoisotopic Mass: 218.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(3,5-dichloropyridin-4-yl)-2-methylpropan-2-amine

Chemical Profile of 1-(3,5-dichloropyridin-4-yl)-2-methylpropan-2-amine (CAS No. 2229124-10-9)

1-(3,5-dichloropyridin-4-yl)-2-methylpropan-2-amine, identified by its CAS number 2229124-10-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyridine core substituted with chlorine atoms at the 3 and 5 positions and an amine functional group linked to an isobutyl chain, exhibits a unique structural framework that has garnered interest for its potential applications in medicinal chemistry. The presence of electron-withdrawing chlorine atoms and the steric bulk of the isobutyl group contribute to its distinct reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The pyridine ring serves as a versatile scaffold in drug design due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. In 1-(3,5-dichloropyridin-4-yl)-2-methylpropan-2-amine, the chlorine substituents at the 3 and 5 positions enhance electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in constructing heterocyclic derivatives. This feature has been exploited in recent studies aimed at developing novel kinase inhibitors, where pyridine-based molecules have shown promise in modulating enzyme activity.

Recent advancements in computational chemistry have highlighted the importance of molecular descriptors in predicting biological activity. The molecular weight of 1-(3,5-dichloropyridin-4-yl)-2-methylpropan-2-amine is approximately 208.64 g/mol, which places it within a range commonly observed for pharmacologically active compounds. Furthermore, quantum mechanical calculations suggest favorable dipole moments and polarizabilities, indicating potential interactions with protein binding sites. These properties have been integrated into virtual screening protocols to identify lead compounds for therapeutic intervention.

The amine functionality in this compound not only serves as a point of attachment for further derivatization but also contributes to its solubility profile. In aqueous media, the amine group can engage in hydrogen bonding, enhancing solubility and bioavailability—critical factors in drug formulation. This characteristic has been leveraged in designing prodrugs that undergo enzymatic cleavage to release active species at target sites. Such strategies are particularly relevant in oncology, where targeted delivery systems aim to maximize therapeutic efficacy while minimizing systemic toxicity.

Current research focuses on exploring the synthetic utility of 1-(3,5-dichloropyridin-4-yl)-2-methylpropan-2-amine as a building block for more intricate molecular architectures. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce aryl or heteroaryl groups at the pyridine core. These modifications have led to novel derivatives with enhanced binding affinity to biological targets. For instance, studies have demonstrated that incorporating phenyl rings or thiophene moieties can improve metabolic stability and reduce off-target effects.

The isobutyl chain appended to the amine group introduces steric hindrance, which can be exploited to modulate receptor selectivity. In cases where promiscuous binding poses a challenge—such as with G protein-coupled receptors (GPCRs)—the presence of this bulkier substituent can help refine binding interactions. This concept has been validated through X-ray crystallography studies on receptor-ligand complexes, where the isobutyl group was observed to occupy specific hydrophobic pockets within the binding site.

In vivo studies have begun to elucidate the pharmacokinetic behavior of 1-(3,5-dichloropyridin-4-yl)-2-methylpropan-2-amine and its derivatives. Preliminary data suggest moderate oral bioavailability coupled with reasonable tissue distribution, making it a promising candidate for further development. Additionally, metabolic profiling has identified key pathways involved in drug clearance, providing insights into potential side effects and avenues for optimization. These findings align with broader trends in drug discovery toward rational design based on structure-function relationships.

The integration of machine learning models has accelerated the process of identifying promising analogs of 1-(3,5-dichloropyridin-4-yl)-2-methylpropan-2-amine by predicting biological activity from structural features alone. These models leverage large datasets of experimentally validated compounds to generate hypotheses about new molecular entities with desired properties. Such high-throughput virtual screening has already led to several hits that exhibit improved potency and selectivity compared to earlier scaffolds.

Future directions in research may explore the role of this compound as a chiral building block or its potential use in asymmetric catalysis. The interplay between steric and electronic effects inherent in its structure offers opportunities for developing enantiomerically pure compounds with enhanced pharmacological profiles. Moreover, green chemistry principles are being applied to optimize synthetic routes toward 1-(3,5-dichloropyridin-4-yl)-2-methylpropan-2-amine, emphasizing solvent efficiency and waste minimization without compromising yield or purity.

In conclusion,1-(3,5-dichloropyridin-4-yl)-2-methylpropan-2-amine (CAS No. 2229124-10-9) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of electronic and steric features makes it a versatile intermediate for medicinal chemists seeking to address unmet medical needs across multiple disease areas. As computational tools continue to refine our understanding of molecular interactions, this compound will undoubtedly remain at the forefront of pharmaceutical innovation.